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Compound of Interest

Compound Name:
Ethyl 1,3-benzodioxole-2-

carboxylate

CAS No.: 831-45-8

Cat. No.: B12793606

Get Quote

Executive Summary & Chemical Identity
Benzodioxole carboxylates function as critical pharmacophores in drug discovery, often serving

as precursors for fluoroquinolone antibiotics, antitumor agents, and pesticide synergists. While

their primary GHS classification suggests moderate irritation, their methylenedioxyphenyl

(MDP) core presents a sophisticated toxicological profile involving Mechanism-Based Inhibition

(MBI) of Cytochrome P450 enzymes.

Physicochemical Profile (Prototype: Piperonylic Acid)
Data summarized for risk assessment calibration.
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Property Value / Characteristic Implication for Handling

CAS Number 94-53-1 Verification key for inventory.

Appearance
Off-white to white crystalline

powder

Dust generation is the primary

exposure vector.

Melting Point 229–232 °C
Thermally stable; low volatility

at RT.

Solubility
Low in water; Soluble in EtOH,

CHCl₃

Use organic solvent protocols

for cleanup.

pKa ~4.35 (Carboxylic acid)

Corrosive to mucous

membranes in aqueous

solution.

LogP ~1.64
Moderate lipophilicity; potential

for dermal absorption.

Hazard Identification & Mechanistic Toxicology
Beyond the H-codes: Understanding the "Why" behind the toxicity.

Standard GHS Classification[1]
H315: Causes skin irritation.[1][2][3][4][5]

H319: Causes serious eye irritation.[1][2][3][4][5][6][7][8]

H335: May cause respiratory irritation.[1][4][5]

Advanced Toxicology: The CYP450 Inactivation
Mechanism
The safety criticality of benzodioxole derivatives lies in their metabolic fate. The methylene

bridge (

) is not inert. It undergoes bioactivation by hepatic Cytochrome P450 enzymes (specifically
CYP3A4 and CYP2D6), leading to quasi-irreversible enzyme inactivation.
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The Mechanism:

Hydroxylation: CYP450 hydroxylates the methylene carbon.

Carbene Formation: Spontaneous dehydration yields a reactive carbene species.

Heme Coordination: The carbene forms a tight, stable complex with the ferrous (

) heme of the CYP enzyme (Metabolite-Intermediate Complex), effectively shutting down the
enzyme's catalytic cycle.

Implication: While acute toxicity is moderate, chronic exposure or co-administration with other

substrates can lead to significant Drug-Drug Interactions (DDI) or hepatotoxicity.

Visualization: Metabolic Activation Pathway
Figure 1: Mechanism-Based Inhibition (MBI) of CYP450 by Benzodioxole Carboxylates.
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Caption: The metabolic bioactivation of the benzodioxole ring leads to irreversible heme

coordination.

Risk Management & Safe Handling Protocol
A self-validating workflow for laboratory handling.

Engineering Controls
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Primary: All weighing and solubilization of solid powder must occur within a Class II Biosafety

Cabinet or a certified Chemical Fume Hood with a face velocity of >100 fpm.

Secondary: Local Exhaust Ventilation (LEV) is required if the process involves heating or

recrystallization.

Personal Protective Equipment (PPE) Matrix
Body Part Hazard Vector Required PPE Rationale

Respiratory Fine Dust / Aerosol
N95 (minimum) or

P100

Prevents inhalation of

irritant particles and

systemic absorption.

Dermal Lipophilic absorption

Nitrile Gloves (Double

gloving

recommended)

0.11mm thickness

provides >480m

breakthrough

protection against

solid transfer.

Ocular Acidic irritation
Chemical Safety

Goggles

Face shield required if

handling >100g or

liquid solutions.

Protocol: Safe Solubilization Workflow
Figure 2: Standard Operating Procedure for Handling Benzodioxole Solids.
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Caption: Step-by-step containment workflow to minimize dust exposure and surface

contamination.

Emergency Response & Storage
First Aid Measures
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Inhalation: Move to fresh air immediately. The carboxylic acid moiety causes immediate

mucous membrane irritation. If wheezing occurs, administer oxygen (medical personnel

only).

Skin Contact: Do not use solvents (ethanol/DMSO) to wash skin, as this may enhance

transdermal absorption of the lipophilic benzodioxole core. Wash with copious soap and

water for 15 minutes.[1][9]

Eye Contact: Rinse cautiously with water for 15 minutes.[1][2][8] Remove contact lenses.[1]

[2][3][4][8][9]

Spill Cleanup
Evacuate the immediate area if dust is airborne.[9]

Don PPE: Goggles, N95 respirator, double nitrile gloves.

Contain: Cover the spill with a damp paper towel to suppress dust.

Clean: Sweep up carefully (do not dry sweep). Place in a hazardous waste container labeled

"Irritant - Solid."

Decontaminate: Wipe surface with 10% sodium bicarbonate solution (to neutralize acid

residues) followed by water.

Storage & Incompatibilities[11]
Storage: Store in a cool, dry place. Keep container tightly closed.

Incompatibilities:

Strong Oxidizers: Risk of ring cleavage or exothermic reaction.

Strong Bases: Will form salts; exothermic reaction possible.

References
Murray, M. (2000).[10] Mechanisms of Inhibitory and Regulatory Effects of

Methylenedioxyphenyl Compounds on Cytochrome P450-Dependent Drug Oxidation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.echemi.com/sds/22-difluorobenzodioxole-5-carboxylicacid-pid_Rock7916.html
https://www.chemicalbook.com/msds/1-3-benzodioxole.pdf
https://www.echemi.com/sds/22-difluorobenzodioxole-5-carboxylicacid-pid_Rock7916.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14105~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2000:57:00~~Piperonylic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAA14105&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/22-difluorobenzodioxole-5-carboxylicacid-pid_Rock7916.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14105~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2000:57:00~~Piperonylic%20acid~~
https://www.tcichemicals.com/BE/en/sds/M0658_EU_6N.pdf
https://store.apolloscientific.co.uk/storage/msds/OR4960_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14105&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-3-benzodioxole.pdf
https://www.chemicalbook.com/msds/1-3-benzodioxole.pdf
https://www.ingentaconnect.com/content/ben/cdm/2000/00000001/00000001/art00005?crawler=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12793606?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Current Drug Metabolism. Link

PubChem. (n.d.).[5] 1,3-Benzodioxole-5-carboxylic acid (Compound Summary). National

Library of Medicine. Link

Thermo Fisher Scientific. (2021). Safety Data Sheet: Piperonylic acid. Link

Testa, B., & Krämer, S. D. (2007). The Biochemistry of Drug Metabolism – An Introduction:

Part 3. Reactions of Hydrolysis and Their Mechanisms. Chemistry & Biodiversity. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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